Cas no 2229382-39-0 (1-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229382-39-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6381839
• PubChem ID: 165971825
• Update Time: 2025-06-11

1-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• 2229382-39-0
• EN300-1815083

• Inchi： 1S/C14H21NO2/c1-5-17-12-8-10(6-7-11(12)16-4)14(15)9-13(14,2)3/h6-8H,5,9,15H2,1-4H3
• InChI Key： SLTFNEKZTOQRNW-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C1(CC1(C)C)N)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to 1-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229382-39-0)

1-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229382-39-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential biological activities of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 1-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is notable for its cyclopropane ring and the substituted phenyl group. The cyclopropane ring, a three-membered cyclic alkane, imparts unique conformational constraints and electronic properties to the molecule. The presence of the ethoxy and methoxy substituents on the phenyl ring further modulates the electronic environment, influencing the compound's reactivity and biological activity.

Recent studies have focused on the synthesis of 1-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine. One notable method involves the use of palladium-catalyzed cross-coupling reactions to construct the cyclopropane ring. This approach has been shown to be highly efficient and scalable, making it suitable for large-scale production in industrial settings. Additionally, alternative synthetic routes have been explored to optimize yield and purity, ensuring that the compound can be produced with high consistency and reliability.

The biological activities of 1-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine have been extensively investigated in various preclinical models. Initial studies have demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The mechanism of action is thought to involve the modulation of key signaling pathways involved in inflammation, such as NF-κB and MAPK.

Furthermore, research has also highlighted the potential neuroprotective effects of 1-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine. In vitro studies using neuronal cell lines have shown that this compound can protect against oxidative stress-induced cell death and reduce neuroinflammation. These findings suggest that it may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, 1-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine has also been evaluated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models of nociception. The analgesic effect is believed to be mediated through interactions with opioid receptors and other pain-related signaling pathways.

The safety profile of 1-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine has been another area of focus in recent research. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229382-39-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future advancements in drug discovery and development.